N,2,5-trimethoxy-N-methylbenzamide
Cat. No. B2573534
M. Wt: 225.244
InChI Key: MQDDPEOEMOCNSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193714B2
Procedure details
Oxalyl chloride (3.6 mL, 41.3 mmol) was added to a solution of 2,5-dimethoxybenzoic acid (6.00 g, 33.0 mmol) in DCM (100 mL) at room temperature. Then, DMF (0.2 mL) was added to the mixture. The resulting solution was stirred at room temperature for 2 h, and the solvent was removed on a rotary evaporator. The crude material was placed under vacuum for 30 minutes to remove the residual oxalyl chloride to give the crude acid chloride. Crude material was dissolved in DCM (100 mL) and cooled down to 0° C. To this solution, N,O-dimethylhydroxylamine hydrochloride (4.03 g, 41.32 mmol) and triethylamine (6.8 mL, 48.78 mmol) were added respectively. The resulting mixture was stirred at 0° C. for 30 min and then at room temperature for additional 30 min. The reaction was diluted with DCM (50 mL), washed with H2O (2×100 mL), washed with brine (100 mL), dried over Na2SO4, filtered, and concentrated on a rotary evaporator. The crude material was purified by silica gel chromatography to yield N,2,5-trimethoxy-N-methylbenzamide (7.32 g, 99%) as clear oil which solidified over time. 1H NMR (CDCl3): δ 7.90 (m, 3H), 3.82 (s, 3H), 3.79 (s, 3H), 3.58 (br s, 3H), 3.32 (br s, 3H).
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
4.03 g
Type
reactant
Reaction Step Two
Yield
99%
Identifiers
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REACTION_CXSMILES
|
C(Cl)(=O)C(Cl)=O.[CH3:7][O:8][C:9]1[CH:17]=[CH:16][C:15]([O:18][CH3:19])=[CH:14][C:10]=1[C:11]([OH:13])=O.Cl.[CH3:21][NH:22][O:23][CH3:24].C(N(CC)CC)C>C(Cl)Cl.CN(C=O)C>[CH3:24][O:23][N:22]([CH3:21])[C:11](=[O:13])[C:10]1[CH:14]=[C:15]([O:18][CH3:19])[CH:16]=[CH:17][C:9]=1[O:8][CH3:7] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
3.6 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)Cl)(=O)Cl
|
|
Name
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|
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Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
|
COC1=C(C(=O)O)C=C(C=C1)OC
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Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Two
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Name
|
N,O-dimethylhydroxylamine hydrochloride
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Quantity
|
4.03 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CNOC
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|
Name
|
|
|
Quantity
|
6.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
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C(Cl)Cl
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Step Four
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Name
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|
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Quantity
|
50 mL
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|
Type
|
solvent
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|
Smiles
|
C(Cl)Cl
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Step Five
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Name
|
|
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Quantity
|
0.2 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The resulting solution was stirred at room temperature for 2 h
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed on a rotary evaporator
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WAIT
|
Type
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WAIT
|
|
Details
|
The crude material was placed under vacuum for 30 minutes
|
|
Duration
|
30 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove the residual oxalyl chloride
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the crude acid chloride
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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cooled down to 0° C
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STIRRING
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Type
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STIRRING
|
|
Details
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The resulting mixture was stirred at 0° C. for 30 min
|
|
Duration
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30 min
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WAIT
|
Type
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WAIT
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|
Details
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at room temperature for additional 30 min
|
|
Duration
|
30 min
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WASH
|
Type
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WASH
|
|
Details
|
washed with H2O (2×100 mL)
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WASH
|
Type
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WASH
|
|
Details
|
washed with brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated on a rotary evaporator
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude material was purified by silica gel chromatography
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CON(C(C1=C(C=CC(=C1)OC)OC)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.32 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
